Cas no 851094-90-1 ((2E)-N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-nitrophenyl)prop-2-enamide)

• Product Name: (2E)-N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-nitrophenyl)prop-2-enamide
• CAS No: 851094-90-1
• MF: C₁₅H₁₂N₄O₆
• MW: 344.27898311615
• CID: 6096905
• PubChem ID: 6259863
• Update Time: 2025-07-22

(2E)-N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-nitrophenyl)prop-2-enamide
• (E)-N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-3-(4-nitrophenyl)acrylamide
• 2-Propenamide, N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-nitrophenyl)-
• (2E)-N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-3-(4-nitrophenyl)prop-2-enamide
• (E)-N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-3-(4-nitrophenyl)prop-2-enamide
• F0608-0189
• SR-01000007542-1
• 851094-90-1
• AB00669042-01
• AKOS024586549
• SR-01000007542

• Inchi： 1S/C15H12N4O6/c20-13(6-3-10-1-4-11(5-2-10)19(21)22)16-15-18-17-14(25-15)12-9-23-7-8-24-12/h1-6,9H,7-8H2,(H,16,18,20)
• InChI Key： NRFNFQOXHGNRIE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=COCCO2)O1)(=O)C=CC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 344.07568412g/mol
• Monoisotopic Mass: 344.07568412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-nitrophenyl)prop-2-enamide

Comprehensive Analysis of (2E)-N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-nitrophenyl)prop-2-enamide (CAS No. 851094-90-1)

The compound (2E)-N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-nitrophenyl)prop-2-enamide, identified by its CAS No. 851094-90-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the 1,3,4-oxadiazole and dihydro-1,4-dioxin moieties, make it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

One of the most intriguing aspects of this compound is its (2E)-prop-2-enamide backbone, which contributes to its stability and reactivity. The presence of a 4-nitrophenyl group further enhances its electronic properties, making it suitable for applications in photodynamic therapy and fluorescence-based sensing. Recent studies have highlighted its potential in addressing contemporary challenges, such as the development of novel antimicrobial agents and anticancer therapeutics. These applications align with current trends in pharmaceutical research, where there is a growing demand for compounds that can combat drug-resistant pathogens and target-specific cancer cells.

In the context of material science, CAS No. 851094-90-1 has shown promise as a building block for organic semiconductors and photoactive materials. Its conjugated system and electron-withdrawing nitrophenyl group make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and solar cells. These applications are particularly relevant today, as the global push for sustainable energy solutions and eco-friendly technologies continues to gain momentum. The compound's ability to absorb and emit light efficiently positions it as a potential game-changer in the development of next-generation optoelectronic devices.

From a synthetic chemistry perspective, the preparation of (2E)-N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-nitrophenyl)prop-2-enamide involves multi-step reactions that require precise control over reaction conditions. The oxadiazole ring, for instance, is typically formed through cyclization reactions involving hydrazide intermediates, while the dihydro-1,4-dioxin moiety can be introduced via palladium-catalyzed coupling reactions. These synthetic strategies are not only critical for the production of this compound but also serve as valuable methodologies for the construction of other complex heterocyclic systems.

The growing interest in CAS No. 851094-90-1 is reflected in the increasing number of research publications and patents citing its use. For example, recent studies have explored its role as a kinase inhibitor, a class of compounds that are pivotal in the treatment of various diseases, including cancer and inflammatory disorders. Additionally, its potential as a fluorescent probe for detecting metal ions and biomolecules has opened new avenues in diagnostic imaging and environmental monitoring. These developments underscore the compound's versatility and its relevance to cutting-edge scientific research.

In conclusion, (2E)-N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-nitrophenyl)prop-2-enamide (CAS No. 851094-90-1) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural attributes and diverse applications make it a compound of significant interest to researchers and industry professionals alike. As scientific advancements continue to unfold, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, energy, and technology.